Cas no 1216296-89-7 (1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1216296-89-7
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• MDL: MFCD13188116
• CID: 5242323
• PubChem ID: 55279251
• Update Time: 2025-05-24

1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enylpyrazole-4-sulfonyl chloride
• 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride
• 1H-Pyrazole-4-sulfonyl chloride, 1-(2-propen-1-yl)-

• MDL： MFCD13188116
• Inchi： 1S/C6H7ClN2O2S/c1-2-3-9-5-6(4-8-9)12(7,10)11/h2,4-5H,1,3H2
• InChI Key： GRPGSKMCHYUBBC-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(CC=C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 1
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride

Professional Introduction to 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No: 1216296-89-7)

1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride, identified by the chemical compound code CAS No: 1216296-89-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole sulfonamide class, characterized by its unique structural framework that integrates a propenyl group with a pyrazole core substituted at the 4-position with a sulfonyl chloride moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The sulfonyl chloride functional group in 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride is particularly noteworthy, as it serves as a versatile reagent in organic synthesis. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, where they can be converted into sulfonamides, sulfonates, or other derivatives. This reactivity makes the compound an indispensable tool in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The propenyl side chain further enhances its synthetic utility by providing a site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazole derivatives have emerged as a prominent class of molecules due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of a sulfonyl chloride group at the 4-position of the pyrazole ring in 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride not only enhances its reactivity but also modulates its pharmacological profile, making it an attractive candidate for drug discovery initiatives.

One of the most compelling aspects of 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride is its role as a key intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are among the most widely used classes of pharmaceuticals, with applications ranging from antibiotics to diabetes medications. The ability to efficiently introduce sulfonyl groups into molecular frameworks has been instrumental in developing new therapeutic agents. The compound’s structural features allow for facile modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride in drug design. These computational techniques have enabled researchers to predict the binding interactions between this compound and various biological targets with high accuracy. Such insights are crucial for optimizing lead compounds and improving drug efficacy. The integration of experimental data with computational methods has led to more efficient and targeted drug development pipelines.

The synthetic pathways involving 1-(prop-2-en-1-yl)-1H-pyrazole-4-sulfonyl chloride are also noteworthy. The compound can be synthesized through multi-step reactions that involve condensation, sulfonylation, and functional group transformations. These synthetic strategies have been refined over time, leading to more efficient and scalable production methods. The availability of high-quality starting materials like CAS No: 1216296-89-7 ensures that researchers can pursue complex synthetic endeavors with confidence.

In addition to its pharmaceutical applications, 1-(propenyl)-pyrazole-sulfonyl chloride has shown promise in materials science and industrial chemistry. Its reactivity allows for the creation of polymers and coatings with tailored properties. For instance, sulfonamide-based polymers exhibit enhanced thermal stability and chemical resistance, making them suitable for high-performance applications. The versatility of this compound underscores its importance across multiple scientific disciplines.

The future prospects of CAS No: 1216296-89-7 are exciting and multifaceted. Ongoing research is exploring new synthetic methodologies and expanding its applications in drug discovery and material science. As our understanding of molecular interactions deepens, so too does our ability to harness the potential of this remarkable compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible advancements that benefit society.

In conclusion,(propenyl)-pyrazole-sulfonyl chloride (CAS No: 1216296) stands as a testament to the power of heterocyclic chemistry in addressing complex scientific challenges.* Its unique structural features and versatile reactivity make it an invaluable asset in pharmaceutical research and industrial applications.* As we continue to uncover new ways to utilize this compound,* its impact on science*and technology is sure*to grow.*